Cas no 2157-59-7 (Benzene, [(1-phenylpropyl)thio]-)

• Product Name: Benzene, [(1-phenylpropyl)thio]-
• CAS No: 2157-59-7
• MF: C₁₅H₁₆S
• MW: 228.352542877197
• CID: 5689779
• Update Time: 2025-04-23

Benzene, [(1-phenylpropyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [(1-phenylpropyl)thio]-

• Inchi： 1S/C15H16S/c1-2-15(13-9-5-3-6-10-13)16-14-11-7-4-8-12-14/h3-12,15H,2H2,1H3
• InChI Key： ZNWNXCLXIXCRSQ-UHFFFAOYSA-N
• SMILES： C1(SC(C2=CC=CC=C2)CC)=CC=CC=C1

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Melting Point: 35-38 °C(Solv: ligroine (8032-32-4))
• Boiling Point: 194-196 °C

Additional information on Benzene, [(1-phenylpropyl)thio]-

Benzene, [(1-phenylpropyl)thio]- (CAS No. 2157-59-7): A Comprehensive Overview

Benzene, [(1-phenylpropyl)thio]- (CAS No. 2157-59-7) is a specialized organic compound that has garnered significant attention in the field of chemical research and industrial applications. This compound, characterized by its unique molecular structure, plays a pivotal role in various synthetic processes and material sciences. With the increasing demand for advanced chemical intermediates, Benzene, [(1-phenylpropyl)thio]- has become a subject of interest for researchers and industry professionals alike.

The molecular formula of Benzene, [(1-phenylpropyl)thio]- is C15H16S, and it features a benzene ring attached to a thioether group via a propyl linker. This structural configuration imparts distinct chemical properties, making it a valuable building block in organic synthesis. The compound's CAS number 2157-59-7 is frequently searched in chemical databases, highlighting its relevance in contemporary research. Recent trends indicate that queries like "Benzene, [(1-phenylpropyl)thio]- uses" and "CAS 2157-59-7 applications" are on the rise, reflecting growing curiosity about its potential.

One of the most notable applications of Benzene, [(1-phenylpropyl)thio]- is in the development of advanced materials. Its ability to act as a precursor in polymerization reactions has made it a key component in creating high-performance polymers. Additionally, the compound's sulfur-containing moiety offers unique reactivity, enabling its use in cross-coupling reactions and other sophisticated synthetic pathways. Researchers are particularly interested in exploring its role in "green chemistry" initiatives, where sustainable and efficient chemical processes are prioritized.

In the pharmaceutical industry, Benzene, [(1-phenylpropyl)thio]- has shown promise as an intermediate in the synthesis of bioactive molecules. Its structural versatility allows for the introduction of various functional groups, making it a valuable tool for medicinal chemists. Searches such as "Benzene, [(1-phenylpropyl)thio]- in drug development" and "CAS 2157-59-7 pharmaceutical applications" are becoming increasingly common, underscoring its potential in this field.

The compound's stability and solubility properties also make it suitable for use in agrochemical formulations. Farmers and researchers alike are exploring its potential as a key ingredient in crop protection products. With the global push toward sustainable agriculture, queries like "Benzene, [(1-phenylpropyl)thio]- in agrochemicals" and "eco-friendly chemical intermediates" are gaining traction, further highlighting its relevance.

From a commercial perspective, the demand for Benzene, [(1-phenylpropyl)thio]- is steadily increasing. Suppliers and manufacturers are focusing on optimizing production processes to meet the growing needs of various industries. Market analyses reveal that searches for "Benzene, [(1-phenylpropyl)thio]- suppliers" and "CAS 2157-59-7 market trends" are on the rise, indicating a robust interest in its availability and pricing.

Safety and handling of Benzene, [(1-phenylpropyl)thio]- are also critical considerations. Proper storage conditions and handling protocols are essential to ensure its safe use in laboratory and industrial settings. Frequently asked questions like "Is Benzene, [(1-phenylpropyl)thio]- hazardous?" and "CAS 2157-59-7 safety data" reflect the importance of understanding its material safety data sheet (MSDS) information.

In conclusion, Benzene, [(1-phenylpropyl)thio]- (CAS No. 2157-59-7) is a multifaceted compound with wide-ranging applications in materials science, pharmaceuticals, and agrochemicals. Its unique chemical properties and growing industrial relevance make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is poised to play an even more significant role in advancing chemical innovation.